Cas no 1156712-63-8 (4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine)

4-(Thiophen-2-yl)-1H-imidazol-2-ylmethanamine is a heterocyclic organic compound featuring a thiophene-linked imidazole core with an aminomethyl substituent. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a potential ligand for metal complexes or a building block in medicinal chemistry. The thiophene moiety enhances electron-rich properties, while the imidazole ring offers hydrogen-bonding and metal-binding capabilities. The primary amine group provides reactivity for further functionalization, making it useful in synthetic pathways. Its balanced hydrophilicity and lipophilicity contribute to favorable solubility profiles, facilitating its incorporation into drug discovery and material science research. The compound’s stability under standard conditions ensures reliable handling in laboratory settings.

4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine structure

1156712-63-8 structure

Product Name:4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine

CAS No:1156712-63-8

MF:C₈H₉N₃S

MW:179.242159605026

CID:5186498

Update Time:2025-05-19

4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- [4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine
- (4-(Thiophen-2-yl)-1h-imidazol-2-yl)methanamine
- 1H-Imidazole-2-methanamine, 5-(2-thienyl)-
- 4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine
- Inchi： 1S/C8H9N3S/c9-4-8-10-5-6(11-8)7-2-1-3-12-7/h1-3,5H,4,9H2,(H,10,11)
- InChI Key： FUFIITZPPZBALI-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CN=C(CN)N1

Computed Properties

Exact Mass: 179.052
Monoisotopic Mass: 179.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 82.9

4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-152044-0.05g	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	0.05g	$563.0	2023-06-08
Enamine	EN300-152044-0.1g	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	0.1g	$591.0	2023-06-08
Enamine	EN300-152044-0.25g	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	0.25g	$617.0	2023-06-08
Enamine	EN300-152044-0.5g	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	0.5g	$645.0	2023-06-08
Enamine	EN300-152044-1.0g	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	1g	$671.0	2023-06-08
Enamine	EN300-152044-2.5g	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	2.5g	$1315.0	2023-06-08
Enamine	EN300-152044-5.0g	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	5g	$1945.0	2023-06-08
Enamine	EN300-152044-10.0g	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	10g	$2884.0	2023-06-08
Enamine	EN300-3044993-50mg	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	50mg	$563.0	2023-09-26
Enamine	EN300-3044993-100mg	[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine	1156712-63-8	100mg	$591.0	2023-09-26

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Additional information on 4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine

Comprehensive Overview of 4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine (CAS No. 1156712-63-8)

4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine (CAS No. 1156712-63-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a thiophene ring and an imidazole core, which are pivotal in drug discovery and functional material design. Researchers and industry professionals frequently search for terms like "thiophene-imidazole derivatives," "CAS 1156712-63-8 applications," and "4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine synthesis," reflecting its growing relevance in modern chemistry.

The compound's structural versatility makes it a valuable scaffold in medicinal chemistry. Its imidazole moiety is known for binding to biological targets, while the thiophene ring enhances electronic properties, making it useful in optoelectronic applications. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance research. Searches for "imidazole-based drug candidates" and "thiophene medicinal uses" often lead to discussions about this compound.

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